Cas no 164472-98-4 (Cyclopentaneacetic acid, phenylmethyl ester)

• Product Name: Cyclopentaneacetic acid, phenylmethyl ester
• CAS No: 164472-98-4
• MF: C₁₄H₁₈O₂
• MW: 218.291524410248
• CID: 1348347
• PubChem ID: 53419194
• Update Time: 2025-04-20

Cyclopentaneacetic acid, phenylmethyl ester Chemical and Physical Properties

Names and Identifiers

• Cyclopentaneacetic acid, phenylmethyl ester
• benzyl cyclopentaneacetate
• BENZYL 2-CYCLOPENTYLACETATE
• benzyl cyclopentylacetate
• 164472-98-4
• QBMXKZIDIGILNB-UHFFFAOYSA-N
• SCHEMBL305021
• AKOS017001888

• MDL： MFCD11976270
• Inchi： 1S/C14H18O2/c15-14(10-12-6-4-5-7-12)16-11-13-8-2-1-3-9-13/h1-3,8-9,12H,4-7,10-11H2
• InChI Key： QBMXKZIDIGILNB-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(CC1CCCC1)=O

Computed Properties

• Exact Mass: 218.13074
• Monoisotopic Mass: 218.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3